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Compound of Interest

Compound Name: m-PEG5-sulfonic acid

Cat. No.: B609275 Get Quote

An In-depth Technical Guide to the Safety and Handling of m-PEG5-sulfonic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for m-
PEG5-sulfonic acid (CAS No. 1807505-35-6). The information is compiled from available

safety data sheets and chemical supplier information to ensure safe laboratory practices.

Chemical and Physical Properties
m-PEG5-sulfonic acid is a polyethylene glycol (PEG) based linker used in the synthesis of

Proteolysis Targeting Chimeras (PROTACs).[1][2] Its hydrophilic nature enhances the solubility

of molecules to which it is attached.[3]
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Property Value Source

CAS Number 1807505-35-6 [3][4]

Molecular Formula C11H24O8S

Molecular Weight 316.37 g/mol

Purity Typically ≥98%

Appearance
Not specified (likely a liquid or

solid)
-

Density 1.214±0.06 g/cm3 (Predicted)

Hazard Identification and Classification
There is conflicting information regarding the hazardous nature of m-PEG5-sulfonic acid. One

supplier's Safety Data Sheet (SDS) classifies it as a non-hazardous substance or mixture.

However, another supplier indicates potential hazards. It is prudent to handle the compound

with care, adhering to the more conservative safety precautions.

GHS Hazard Statements (as listed by one supplier, but not universally adopted):

H301: Toxic if swallowed.

H311: Toxic in contact with skin.

H314: Causes severe skin burns and eye damage.

H315: Causes skin irritation.

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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First Aid Measures
In case of exposure, follow these first aid guidelines.

Exposure Route First Aid Measures Source

Eye Contact

Remove contact lenses. Flush

eyes immediately with large

amounts of water. Ensure

adequate flushing by

separating eyelids with fingers.

Call a physician.

Skin Contact

Rinse skin thoroughly with

large amounts of water.

Remove contaminated clothing

and shoes. Call a physician.

Inhalation

Relocate to fresh air. If

breathing is difficult, provide

cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth

resuscitation.

Ingestion

Wash out mouth with water. Do

NOT induce vomiting. Call a

physician.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of m-PEG5-sulfonic acid and

ensure laboratory safety.
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Aspect Guidelines Source

Handling

Avoid inhalation, and contact

with eyes and skin. Avoid the

formation of dust and aerosols.

Use in a well-ventilated area

with appropriate exhaust.

Storage
Store at -20°C in a tightly

sealed container.

Personal Protective Equipment (PPE)
The following diagram outlines the recommended personal protective equipment when

handling m-PEG5-sulfonic acid.

Recommended Personal Protective Equipment

Lab Coat Safety Goggles/Glasses Chemical Resistant Gloves Respirator (if dust/aerosol is generated)

Researcher Handling
m-PEG5-sulfonic acid

Click to download full resolution via product page

Recommended PPE for handling m-PEG5-sulfonic acid.

Accidental Release Measures
In the event of a spill, follow the procedure outlined below.
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Spill of m-PEG5-sulfonic acid Occurs

Evacuate personnel to a safe area

Ensure adequate ventilation

Prevent further leakage or spillage

Absorb with inert material
(e.g., diatomite, universal binders)

Decontaminate surfaces and equipment
with alcohol

Dispose of contaminated material
according to regulations

Click to download full resolution via product page

Workflow for responding to a spill of m-PEG5-sulfonic acid.

Stability and Reactivity
Information on the chemical stability and reactivity of m-PEG5-sulfonic acid is limited. As a

general precaution for PEG compounds, avoid strong oxidizing agents. The sulfonic acid group

may react with bases.
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Disposal Considerations
Dispose of m-PEG5-sulfonic acid and any contaminated materials in accordance with local,

state, and federal regulations. Do not allow the chemical to enter drains or water courses.

Incompatible Materials
To prevent hazardous reactions, avoid contact with the following substances.

Avoid Contact With

m-PEG5-sulfonic acid

Strong Oxidizing AgentsPotential hazardous reaction

Bases

Acid-base reaction

Click to download full resolution via product page

Materials incompatible with m-PEG5-sulfonic acid.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal safety review and training. Always consult the most current Safety Data Sheet from your

supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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